Cas no 1073371-78-4 (2,6-cichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,6-cichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1073371-78-4
• MF: C₁₁H₁₄BCl₂NO₂
• MW: 273.951361179352
• MDL: MFCD06798261
• CID: 827908
• PubChem ID: 44755160
• Update Time: 2025-10-29

2,6-cichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,6-Dichloropyridine-3-boronic acid pinacol ester
• Pyridine, 2,6-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2,5-DICHLOROBENZAMIDE
• QC-9651
• 2,6-cichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,6-DICHLORO-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• DB-010329
• PS-12724
• EN300-12575741
• 1073371-78-4
• MFCD06798261
• (2,6-DICHLOROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 1106869-50-4
• AB29890
• AKOS005259447
• AB93175
• CS-0175528
• J-001879
• DTXSID40660607

• MDL： MFCD06798261
• Inchi： 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-6-8(13)15-9(7)14/h5-6H,1-4H3
• InChI Key： AOLXLWZJOQBPQX-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 273.04900
• Monoisotopic Mass: 273.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Density: 1.24
• Melting Point: 51-53℃
• Boiling Point: 360.3 °C at 760 mmHg
• Flash Point: 171.7 °C
• PSA: 31.35000
• LogP: 2.68760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-cichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2,6-Dichloro-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine: A Comprehensive Overview

In the realm of organic chemistry, the compound 2,6-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1073371-78-4) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of chlorine atoms at the 2 and 6 positions of the pyridine ring introduces unique electronic and steric effects, while the dioxaborolane substituent at the 3 position adds complexity to its structure and reactivity.

The dioxaborolane group is a bicyclic structure consisting of a boron atom and two oxygen atoms in a five-membered ring. This group is known for its stability and versatility in organic synthesis. The tetramethyl substitution on the dioxaborolane ring further enhances its stability and makes it an attractive moiety for various chemical transformations. The combination of these features makes 2,6-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in boron-based chemistry, particularly in the synthesis of functional materials. The dioxaborolane group serves as a versatile platform for further functionalization, enabling the creation of novel materials with tailored properties. For instance, researchers have explored its use in the development of boron-containing polymers, which exhibit enhanced thermal stability and mechanical strength compared to traditional polymers.

In addition to its role in polymer chemistry, 2,6-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has shown promise in catalytic applications. The pyridine ring's ability to coordinate with metal centers makes it an ideal ligand for transition metal catalysts. Recent advancements in catalytic systems have demonstrated that this compound can significantly improve the efficiency of various reactions, including cross-coupling reactions and hydrogenation processes.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and organoboron chemistry. Key steps include the preparation of the dioxaborolane precursor and its subsequent coupling with the dichloropyridine derivative. Researchers have optimized these steps to achieve high yields and purity levels suitable for both laboratory-scale experiments and industrial production.

From an environmental perspective, there is growing interest in understanding the toxicological profile of this compound. While initial studies suggest that it is not inherently hazardous under normal handling conditions (excluding direct exposure to sensitive populations), further research is needed to fully assess its safety profile. Regulatory agencies are increasingly emphasizing the importance of thorough toxicological evaluations for new chemical entities to ensure their safe use in commercial products.

In conclusion,2 chloro 6 chloro 3 (4 4 5 5 tetramethyl 1 3 2 dioxaborolan 2 yl) pyridine (CAS No. 1073371-78-4) represents a versatile building block in modern organic chemistry with applications spanning from material science to catalysis. Its unique structure and reactivity continue to inspire innovative research directions across various disciplines.